3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid

• Molecular Formula: C19H23NO5S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 3-[(3-tert-butyl-4-ethoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C19H23NO5S/c1-5-25-17-10-9-15(12-16(17)19(2,3)4)26(23,24)20-14-8-6-7-13(11-14)18(21)22/h6-12,20H,5H2,1-4H3,(H,21,22)
• InChI Key: HLRBDFKMRSRWEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C(C)(C)C

Description

3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid is an organic compound that features a benzoic acid core substituted with a sulfonylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid typically involves multi-step organic reactions. One common method includes the sulfonylation of 3-tert-butyl-4-ethoxyaniline followed by coupling with benzoic acid derivatives under controlled conditions. The reaction conditions often require the use of catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of substituted benzoic acid derivatives.

Scientific Research Applications

3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. The sulfonylamino group can form strong hydrogen bonds and electrostatic interactions, influencing the activity of target proteins and pathways. This can lead to changes in cellular processes and biological responses.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-tert-Butylphenyl)propanoic acid
• 4-tert-Butylbenzoic acid
• 3,5-Di-tert-butyl-4-hydroxybenzoic acid

Uniqueness

3-{[(3-Tert-butyl-4-ethoxyphenyl)sulfonyl]amino}benzoic acid is unique due to its specific substitution pattern and the presence of both tert-butyl and ethoxy groups, which confer distinct chemical and physical properties. These structural features can influence its reactivity, solubility, and interactions with biological targets, making it a valuable compound for various applications.